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Compound of Interest

Compound Name: 2-Chloro-6-phenoxypyrazine

CAS No.: 64383-29-5

Cat. No.: B1365962

Get Quote

Executive Summary & Immediate Directives
2-Chloro-6-phenoxypyrazine (Generic Structure: C₁₀H₇ClN₂O) is a halogenated

heteroaromatic intermediate often used in medicinal chemistry. Due to the presence of the

chlorine substituent and the pyrazine core, this compound and its waste streams must be

classified as Halogenated Organic Waste.[1]

Critical "Do Not" Rules:

DO NOT dispose of down the drain.[2][3] (Violates Clean Water Act; aquatic toxicity risk).

DO NOT mix with non-halogenated solvents (e.g., Acetone, Methanol) unless unavoidable.

[1] Mixing downgrades the entire container to "Halogenated," significantly increasing disposal

costs.[1]

DO NOT mix with strong oxidizers (e.g., Nitric Acid, Peroxides).[1] Risk of exothermic

reaction and toxic gas evolution (NOx, Cl₂).[1]
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Chemical Profile & Hazard Identification
Before disposal, you must validate the material's state.[1] While specific SDS data varies by

vendor, the structural class (Chloropyrazines) dictates the following safety profile.

Property Description Operational Implication

Chemical Class Halogenated Heterocycle

Requires high-temperature

incineration (>1100°C) to

prevent dioxin formation.[4]

Physical State
Solid (typically off-white

powder)

Dust control measures

required during transfer.

Primary Hazards
Irritant (Skin/Eye/Resp),

Aquatic Toxicity

PPE: Nitrile gloves, safety

glasses, lab coat. Use fume

hood.[5]

Reactivity
Stable, but reacts with strong

nucleophiles/oxidizers

Segregate from acids and

oxidizers in waste

accumulation areas.[1]

Waste Code (RCRA) Not specifically listed (P/U list).

Treat as Hazardous Waste

(Characteristic: Toxic/Irritant). If

in solution, code by solvent

(e.g., F002).[1][6][7]

Waste Segregation Protocol (The "Why" & "How")
Effective disposal relies on strict segregation. The chlorine atom on the pyrazine ring is the

deciding factor.

The Logic of Segregation
Incinerating halogenated compounds requires scrubbers to neutralize acidic gases (HCl)

generated during combustion. Non-halogenated waste does not require this.[3] Mixing a small

amount of 2-Chloro-6-phenoxypyrazine into a drum of non-halogenated solvent renders the

entire drum halogenated, tripling the disposal cost.[1]
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Decision Matrix: Waste Classification
Use the following logic flow to determine the correct waste stream.

Protocol Note

Waste Material Containing
2-Chloro-6-phenoxypyrazine

What is the Physical State?

Solid / Powder
(Pure or Precipitate)

Solid

Liquid / Solution
(Reaction Mix or Mother Liquor)

Liquid

STREAM A:
Solid Hazardous Waste
(Halogenated Organic)

Double Bag & Tag

Does the solvent contain
Halogens (DCM, Chloroform)?

STREAM B:
Halogenated Solvent Waste

Yes (e.g., DCM) No (e.g., Ethyl Acetate) 
*BUT contains Halogenated Solute*

STREAM C:
Non-Halogenated Solvent Waste

(Contaminated)

Safe Default: Treat ALL solutions of
2-Chloro-6-phenoxypyrazine as

HALOGENATED WASTE (Stream B)

Click to download full resolution via product page

Figure 1: Decision matrix for classifying 2-Chloro-6-phenoxypyrazine waste streams. Note

that solutions are generally defaulted to Halogenated Waste streams to ensure compliance.

Step-by-Step Disposal Workflows
Scenario A: Disposal of Pure Solid (Excess Reagent)
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Context: You have expired or excess solid powder.

PPE Verification: Don standard PPE (Lab coat, Nitrile gloves, Safety glasses).[1] If dust is

visible, use a N95 mask or work inside the fume hood.[1]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a dedicated

"Solid Waste" bucket lined with a heavy-duty clear plastic bag (6 mil).

Transfer:

Place the waste container inside the fume hood.[5]

Transfer the solid carefully to avoid aerosolization.

Self-Validating Step: Wipe the exterior of the original container with a solvent-dampened

tissue to remove residue; place the tissue in the waste bag.

Sealing: Twist the bag neck, tape it closed (gooseneck seal), and screw the lid on tightly.

Labeling: Affix a Hazardous Waste tag.

Chemical Name: "2-Chloro-6-phenoxypyrazine, solid."[1]

Hazards: Check "Toxic" and "Irritant."[8]

Constituents: 100%.

Scenario B: Disposal of Reaction Mixtures (Liquid
Waste)
Context: You have a reaction mixture in Dichloromethane (DCM) or Ethyl Acetate containing

the compound.

Compatibility Check: Ensure the waste carboy is compatible with the solvent (HDPE is

generally safe for halogenated solvents; avoid metal cans if acidic byproducts are present).

pH Check (Crucial):
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Dip a pH strip into the solution.

If Acidic (pH < 4): Neutralize with saturated Sodium Bicarbonate (NaHCO₃) solution before

adding to the waste drum to prevent gas evolution.

If Basic (pH > 10): Neutralize with dilute Acetic Acid or HCl.

Transfer:

Use a funnel with a splash guard.

Pour slowly into the "Halogenated Waste" carboy.

Why Halogenated? Even if dissolved in Ethyl Acetate (non-halogenated), the presence of

the chlorinated pyrazine technically contaminates the stream.[1] Most EHS protocols

mandate the "Halogenated" stream for any solution containing >1-2% halogenated content

[1].

Logging: Immediately log the volume and constituent on the waste accumulation log sheet

attached to the carboy.

Entry: "Ethyl Acetate soln w/ 2-Chloro-6-phenoxypyrazine."

Spill Contingency Plan
In the event of a spill outside the fume hood:

Evacuate & Ventilate: Clear the immediate area. If solid dust is airborne, allow 15 minutes for

settling if ventilation is poor.[1]

PPE Upgrade: Wear double nitrile gloves.

Containment:

Solid: Cover with wet paper towels to prevent dust dispersion. Scoop into a bag.

Liquid: Surround with absorbent boom/pads.[5] Do not use sawdust (combustible). Use

vermiculite or clay-based absorbents.
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Decontamination: Scrub the surface with a soap/water solution. Collect all cleaning materials

as Solid Hazardous Waste.

Regulatory & Compliance Notes
RCRA Status: While 2-Chloro-6-phenoxypyrazine is not explicitly listed on the EPA P-list or

U-list, it falls under the "Characteristic" definition if it exhibits toxicity. Furthermore, spent

halogenated solvents used with it fall under F-listed wastes (e.g., F001, F002) [2].[1][6]

Incineration: The ultimate fate of this waste is high-temperature incineration. The chlorine

content necessitates this to ensure complete destruction of the heteroaromatic ring and

capture of HCl gas [3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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